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Compound of Interest

Compound Name: 4-Bromoveratrole

Cat. No.: B120743 Get Quote

Ensuring the safe and compliant disposal of chemical waste is a critical component of

laboratory safety and environmental responsibility. This guide provides detailed, step-by-step

procedures for the proper disposal of 4-Bromoveratrole, tailored for researchers, scientists,

and professionals in drug development. Adherence to these guidelines is essential to minimize

risks and ensure compliance with regulatory standards.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is crucial to handle 4-Bromoveratrole with

appropriate safety measures. This compound is classified as a skin and eye irritant and may

cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[3]

Ventilation: Handle 4-Bromoveratrole in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhalation of vapors.[1][3]

Spill Management: In the event of a spill, absorb the material with an inert absorbent material

and place it in a suitable, closed container for disposal.[3] Avoid direct contact with the skin

and eyes.[3]

Quantitative Data for 4-Bromoveratrole
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A summary of the key physical and chemical properties of 4-Bromoveratrole relevant to its

handling and disposal is provided in the table below.

Property Value

CAS Number 2859-78-1

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol

Form Liquid[4][5][6]

Boiling Point 255-256 °C (lit.)[3][4][5]

Flash Point 109 °C (228.2 °F) - closed cup[3][4][5]

Density 1.509 g/mL at 25 °C (lit.)[4][5]

Storage Class Combustible liquids[4][5]

Step-by-Step Disposal Procedure
The primary method for the disposal of 4-Bromoveratrole, a halogenated organic compound,

is through a licensed hazardous waste program.[7][8] It should never be disposed of down the

drain or in regular trash.[7][9]

Segregation: Collect all waste containing 4-Bromoveratrole, including unused product,

contaminated consumables (e.g., pipette tips, weighing boats), and solutions, in a dedicated

and clearly labeled hazardous waste container. This container should be designated for

"Halogenated Organic Waste."[8]

Container Selection: Use a leak-proof container that is compatible with 4-Bromoveratrole.

Plastic containers are often preferred over glass to minimize the risk of breakage.[7] Ensure

the container is kept tightly closed.[1][3]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste."[7]

[8] The label should also include:
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The full chemical name: "4-Bromoveratrole" and the names of any other components in

the waste mixture.[7][8]

The approximate quantity or percentage of each chemical.[8][10]

The date of waste generation.[7]

The name of the principal investigator and the laboratory location (building and room

number).[7]

Appropriate hazard pictograms (e.g., irritant).[7]

Storage: Store the hazardous waste container in a designated, secure area that is away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3]

This area should be accessible only to trained personnel.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or equivalent department to schedule a pickup for the hazardous waste.[7][8] Follow their

specific procedures for waste collection requests.[11]

Decontamination of Empty Containers
Empty containers that previously held 4-Bromoveratrole must be properly decontaminated

before being disposed of as non-hazardous waste.

Triple Rinse: Rinse the empty container three times with a suitable solvent in which 4-
Bromoveratrole is soluble (e.g., toluene, ether).[6][8][11]

Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste

and must be collected and added to your designated "Halogenated Organic Waste"

container.[8][11]

Container Disposal: After triple-rinsing, deface or remove the original chemical label. The

decontaminated container can typically be disposed of as regular laboratory glassware or

plasticware. However, always consult your institution's EHS guidelines for specific

instructions on the disposal of decontaminated containers.[8][11]
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Experimental Protocols
Currently, there are no widely established experimental protocols for the chemical

neutralization or degradation of 4-Bromoveratrole at the laboratory scale for disposal

purposes. The recommended and safest method of disposal is through collection and

management by a certified hazardous waste disposal service.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromoveratrole.
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Caption: Workflow for the safe disposal of 4-Bromoveratrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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